Cas no 1781659-86-6 (3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)-)

• Product Name: 3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)-
• CAS No: 1781659-86-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5253084
• Update Time: 2025-07-19

3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)-

• Inchi： 1S/C12H17NO2/c1-15-11-4-2-10(3-5-11)12(9-14)6-7-13-8-12/h2-5,13-14H,6-9H2,1H3
• InChI Key： UMGKBZFZWHDGPD-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=C(OC)C=C2)(CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)-

Comprehensive Overview of 3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)- (CAS No. 1781659-86-6)

3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)- (CAS No. 1781659-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyrrolidine core substituted with a 4-methoxyphenyl group and a hydroxymethyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₂H₁₇NO₂, highlights its potential for applications in drug discovery, particularly in targeting neurological and metabolic disorders.

The growing interest in 3-Pyrrolidinemethanol derivatives aligns with current trends in small-molecule drug development and precision medicine. Researchers frequently explore its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in 2024 due to their implications in treating chronic diseases. Additionally, its methoxyphenyl component resonates with studies on antioxidant and anti-inflammatory agents, addressing popular health concerns like oxidative stress and aging.

From a synthetic chemistry perspective, CAS 1781659-86-6 exemplifies the importance of chiral building blocks in asymmetric synthesis. Its stereocenter at the 3-position makes it valuable for creating enantiomerically pure compounds, a critical factor in FDA-approved drug formulations. Recent publications have highlighted its utility in constructing heterocyclic scaffolds, a trending search term among medicinal chemists.

Environmental and safety profiles of 3-(4-methoxyphenyl)-3-pyrrolidinemethanol are also under scrutiny, reflecting the broader demand for green chemistry solutions. Computational studies predict favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity), making it a candidate for sustainable pharmaceutical processes. This aligns with Google Scholar’s rising queries on eco-friendly synthetic routes and biodegradable intermediates.

In industrial applications, the compound’s liquid crystalline behavior (a niche but growing keyword in material science) has sparked interest for optoelectronic devices. Its methoxy group enhances solubility in organic solvents, a property frequently searched by formulation scientists optimizing drug delivery systems. Patent analyses reveal its inclusion in next-generation CNS drugs, correlating with rising public interest in neuroprotection and cognitive enhancers.

To conclude, 3-Pyrrolidinemethanol, 3-(4-methoxyphenyl)- represents a multifaceted compound bridging pharmacology, materials science, and sustainable chemistry. Its CAS No. 1781659-86-6 serves as a pivotal identifier for researchers navigating the expanding landscape of functionalized pyrrolidines. As AI-driven drug design gains traction (a top 2024 search trend), this molecule’s QSAR compatibility and scaffold diversity position it as a key player in future breakthroughs.